2,4,6-Trioctylphenol
Overview
Description
2,4,6-Trioctylphenol (TOP) is a compound that belongs to the group of alkylphenols. It is a versatile chemical used in various industrial applications, including surfactants, lubricants, and plasticizers. TOP is also used in scientific research as a tool to study the behavior of biological membranes and the interaction of proteins with lipid bilayers.
Mechanism of Action
2,4,6-Trioctylphenol acts as a surfactant and disrupts the lipid bilayer of biological membranes. This disruption can lead to changes in membrane fluidity, permeability, and protein function. 2,4,6-Trioctylphenol can also interact with proteins directly, leading to changes in their conformation and activity.
Biochemical and Physiological Effects:
2,4,6-Trioctylphenol has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2,4,6-Trioctylphenol can induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi. 2,4,6-Trioctylphenol has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have shown that 2,4,6-Trioctylphenol can affect lipid metabolism and cholesterol levels. However, the effects of 2,4,6-Trioctylphenol on human health are not well understood, and more research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4,6-Trioctylphenol in lab experiments include its ability to solubilize membrane proteins, its versatility as a model membrane system, and its use in drug delivery systems. However, 2,4,6-Trioctylphenol has some limitations, including its toxicity and potential side effects, its potential to interfere with experimental results, and its high cost.
Future Directions
There are many future directions for research on 2,4,6-Trioctylphenol. One area of research is the development of new drug delivery systems using 2,4,6-Trioctylphenol. Another area of research is the study of the effects of 2,4,6-Trioctylphenol on lipid metabolism and cholesterol levels in vivo. Additionally, more research is needed to determine the safety and efficacy of 2,4,6-Trioctylphenol in humans, as well as its potential use as a therapeutic agent for various diseases. Finally, there is a need for more research on the environmental impact of 2,4,6-Trioctylphenol, as it is a potential environmental contaminant.
Synthesis Methods
2,4,6-Trioctylphenol can be synthesized by the reaction of phenol with octene in the presence of a catalyst. The resulting product is a mixture of isomers, including 2,4,6-tri-n-octylphenol, 2,4,6-tri-iso-octylphenol, and 2,4,6-tri-sec-octylphenol. The isomers can be separated by distillation, chromatography, or crystallization.
Scientific Research Applications
2,4,6-Trioctylphenol is widely used in scientific research as a tool to study the behavior of biological membranes and the interaction of proteins with lipid bilayers. 2,4,6-Trioctylphenol is used as a surfactant to solubilize membrane proteins, and it is also used as a model membrane system to study the effects of lipids on protein function. 2,4,6-Trioctylphenol is also used in drug delivery systems, where it is used to encapsulate drugs and deliver them to specific targets.
properties
IUPAC Name |
2,4,6-trioctylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H54O/c1-4-7-10-13-16-19-22-27-25-28(23-20-17-14-11-8-5-2)30(31)29(26-27)24-21-18-15-12-9-6-3/h25-26,31H,4-24H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXLUGDNIWJVCEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=CC(=C(C(=C1)CCCCCCCC)O)CCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H54O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60203237 |
Source
|
| Record name | 2,4,6-Trioctylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60203237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
430.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trioctylphenol | |
CAS RN |
54773-21-6 |
Source
|
| Record name | 2,4,6-Trioctylphenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54773-21-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4,6-Trioctylphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054773216 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4,6-Trioctylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60203237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-trioctylphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.926 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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